Cas no 10606-47-0 (3-Hepten-1-ol)
3-Hepten-1-ol structure
Product Name:3-Hepten-1-ol
CAS No:10606-47-0
MF:C7H14O
MW:114.185462474823
CID:211391
PubChem ID:5318018
Update Time:2025-04-19
3-Hepten-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Hepten-1-ol
- 3-Heptenol
- HEPT-3-EN-1-OL
- (3E)-3-Hepten-1-ol
- TRANS-3-HEPTEN-1-OL
- UNII-VW3O51CET7
- (E)-Hept-3-en-1-ol
- UNII-81C6I6M8QZ
- Q27893778
- NS00045580
- 3-hepten-1-ol, AldrichCPR
- 10606-47-0
- SDZQUCJFTUULJX-UHFFFAOYSA-N
- (E)-3-HEPTEN-1-OL
- 2108-05-6
- 81C6I6M8QZ
- trans-3-Heptenol
- 3-Hepten-1-ol, (3E)-
- AKOS006229260
- EINECS 218-292-5
- VW3O51CET7
- DTXSID20883796
- (E)-3-HEPTENOL
- SCHEMBL531136
- 3-Hepten-1-ol, (E)-
- (3E)-hept-3-en-1-ol
-
- Inchi: 1S/C7H14O/c1-2-3-4-5-6-7-8/h4-5,8H,2-3,6-7H2,1H3/b5-4+
- InChI Key: SDZQUCJFTUULJX-SNAWJCMRSA-N
- SMILES: OCC/C=C/CCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 57.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 1.9
Experimental Properties
- Density: 0.844
- Boiling Point: 166.8°Cat760mmHg
- Flash Point: 64°C
- Refractive Index: 1.446
- PSA: 20.23
- LogP: 1.72510
3-Hepten-1-ol Related Literature
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Raju Yalla,Sadagopan Raghavan Org. Biomol. Chem. 2019 17 4572
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2. Studies of enzyme-mediated reactions. Part 10. Stereochemical course of the dehydrogenation of stereospecifically labelled 1-aminoheptanes by the amine oxidase from rat liver mitochondria (E.C. 1.4.3.4)Alan R. Battersby,Dennis G. Buckley,James Staunton,Patrick J. Williams J. Chem. Soc. Perkin Trans. 1 1979 2550
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3. Organic synthesis with the most abundant transition metal–iron: from rust to multitasking catalystsSujoy Rana,Jyoti Prasad Biswas,Sabarni Paul,Aniruddha Paik,Debabrata Maiti Chem. Soc. Rev. 2021 50 243
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